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Compound of Interest

Compound Name: Tolbutamide

Cat. No.: B1681337 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for handling Tolbutamide, a sulfonylurea oral hypoglycemic agent. Adherence to

these protocols is critical to mitigate risks and ensure operational integrity.

Hazard Identification and Classification
Tolbutamide is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[2][3]

Respiratory Tract Irritation (Category 3): May cause respiratory irritation.[1]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[2][3]

Specific Target Organ Toxicity (Single Exposure, Category 2): May cause damage to organs.

[2][3]
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Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential when working with Tolbutamide.

Engineering Controls
Ventilation: Always handle Tolbutamide in a well-ventilated area.[4] Use only outdoors or in

a laboratory fume hood to minimize inhalation exposure.[1]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the immediate work area.[1]

Required Personal Protective Equipment
PPE Category Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US).[1][4]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Hand Protection
Protective, chemical-

impermeable gloves.[1][4]

Prevents skin contact,

irritation, and potential

sensitization.[1][3]

Skin and Body Protection

Wear suitable protective

clothing, such as an

impervious lab coat or gown.

[1][3][4]

Minimizes skin exposure to the

chemical.

Respiratory Protection

A suitable respirator may be

required if dust is generated

and engineering controls are

insufficient.[1] Under normal

use with adequate ventilation,

it may not be needed.[3]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.[1]
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Operational and Disposal Plans: A Step-by-Step
Guide
Follow these procedural guidelines for safe handling, storage, and disposal of Tolbutamide.

Handling and Storage Protocol
Preparation: Before handling, ensure all required PPE is correctly worn.[1]

Avoid Contact: Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3] Avoid contact

with skin and eyes.[4]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1][3] Wash hands

thoroughly after handling and before breaks.[1][3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

the substance locked up.[1][3]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes and seek medical attention.[1]

[5]

Skin Contact

Take off contaminated clothing immediately.[1]

[3] Wash the affected area with plenty of soap

and water.[1] If skin irritation or a rash occurs,

get medical advice.[5]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][5] If

breathing is difficult, provide oxygen.[5] Call a

physician if symptoms persist.

Ingestion

Do NOT induce vomiting.[5] Rinse mouth and

call a physician or poison control center

immediately.[1] Overdosage can lead to severe

hypoglycemia.[6][7]

Spill and Leak Cleanup

Evacuate: Evacuate personnel to a safe area.[4]

Ventilate: Ensure adequate ventilation.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1][4]

Cleanup: Use personal protective equipment.[1] Absorb solutions with an inert, non-

combustible liquid-binding material (e.g., diatomite, universal binders).[1] Collect the spilled

material using spark-proof tools and place it in a suitable, closed container for disposal.[4]

Decontamination: Decontaminate surfaces by scrubbing with alcohol.[1]
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Disposal Plan
Dispose of Tolbutamide and its containers in accordance with local, regional, and national

regulations.[1][3] It should be sent to an approved waste disposal plant.[3]

Unused Product: Mix the medicine with an unappealing substance like dirt or used coffee

grounds.[8] Do not crush tablets or capsules.[8] Place the mixture in a sealed plastic bag and

dispose of it in the trash.[8]

Empty Containers: Remove or scratch out all personal information from the label before

recycling or disposing of the container.[8]

Quantitative Toxicological Data
The following table summarizes the acute toxicity data for Tolbutamide.

Test Species Dose

Oral LD50 Rat 2490 mg/kg[5]

Oral LD50 Mouse 490 mg/kg[2][5]

Intraperitoneal LD50 Rat 860 mg/kg[2]

Subcutaneous LD50 Mouse 980 mg/kg[2]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population.

Workflow for Safe Handling of Tolbutamide
The diagram below outlines the critical steps for safely managing Tolbutamide within a

laboratory setting, from initial risk assessment to final waste disposal.
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Preparation & Handling

Emergency Response

Disposal

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Hazards

3. Use Engineering Controls
(Fume Hood)

Layered Protection

4. Handle Tolbutamide
(Weighing, Preparing Solutions)

Minimize Exposure

5. Store Properly
(Cool, Dry, Ventilated, Locked)

After Use

Spill Occurs

Potential Incident

Exposure Occurs

6. Collect Waste

Generate Waste

Evacuate Area Administer First Aid

Contain Spill

Clean & Decontaminate

8. Dispose via Approved Vendor

Seek Medical Attention

7. Label Waste Container

Click to download full resolution via product page

Workflow for the Safe Handling, Emergency Response, and Disposal of Tolbutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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